Cas no 1213672-45-7 ((3R)-3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE)

• Product Name: (3R)-3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE
• CAS No: 1213672-45-7
• MF: C₉H₈BrFN₂
• MW: 243.075624465942
• CID: 5592256
• PubChem ID: 131075535
• Update Time: 2025-07-17

(3R)-3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-5-bromo-2-fluoro-, (βR)-
• N14980
• 1213672-45-7

• Inchi： 1S/C9H8BrFN2/c10-6-1-2-8(11)7(5-6)9(13)3-4-12/h1-2,5,9H,3,13H2/t9-/m1/s1
• InChI Key： LBVICUXFHORAQB-SECBINFHSA-N
• SMILES： C(#N)C[C@@H](N)C1=CC(Br)=CC=C1F

Computed Properties

• Exact Mass: 241.98549g/mol
• Monoisotopic Mass: 241.98549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.548±0.06 g/cm3(Predicted)
• Boiling Point: 365.2±37.0 °C(Predicted)
• pka: 6.08±0.10(Predicted)

Additional information on (3R)-3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE

Recent Advances in the Study of (3R)-3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE (CAS: 1213672-45-7)

The compound (3R)-3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE (CAS: 1213672-45-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of (3R)-3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE as a chiral building block for the development of small-molecule inhibitors targeting various disease pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, showcasing its versatility in medicinal chemistry applications. The compound's unique stereochemistry and functional groups make it an attractive candidate for further exploration.

In terms of synthetic methodology, researchers have developed more efficient routes to produce (3R)-3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE with improved yields and enantiomeric purity. A recent patent application (WO2023056123) describes an optimized asymmetric synthesis approach that reduces production costs while maintaining high stereoselectivity. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

The biological evaluation of derivatives containing this structural motif has revealed promising activity against several therapeutic targets. In particular, compounds incorporating (3R)-3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE have shown inhibitory effects against protein kinases involved in inflammatory and oncogenic pathways. A 2024 study in ACS Chemical Biology reported that these derivatives exhibit improved selectivity profiles compared to earlier generation inhibitors.

Looking forward, the pharmaceutical industry is showing increasing interest in this compound as evidenced by recent collaborations between academic institutions and biotech companies. Several drug discovery programs are currently exploring its incorporation into novel drug candidates, particularly for oncology and autoimmune disease indications. The unique combination of the bromo and fluoro substituents on the phenyl ring, coupled with the chiral amino nitrile functionality, provides multiple vectors for structure-activity relationship optimization.

In conclusion, (3R)-3-AMINO-3-(5-BROMO-2-FLUOROPHENYL)PROPANENITRILE represents a valuable chemical entity with growing importance in medicinal chemistry. The recent developments in its synthesis and application underscore its potential as a versatile building block for drug discovery. Further research is warranted to fully explore its therapeutic potential and to develop more efficient synthetic routes for large-scale production.